Cas no 1002752-53-5 (1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]-)

1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]- is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to an indazole moiety via a methylene bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both oxadiazole and indazole rings enhances its potential as a scaffold for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization, enabling tailored applications in drug discovery. The compound exhibits stability under standard conditions, facilitating handling and storage. Researchers value its well-defined structure for structure-activity relationship (SAR) studies.
1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]- structure
1002752-53-5 structure
Product Name:1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]-
CAS No:1002752-53-5
MF:C25H21BrClNO3
MW:498.796145200729
CID:833110
PubChem ID:24773213
Update Time:2025-05-28

1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]-
    • (S)-4-benzyl-3-((S)-2-(3-bromophenyl)-3-(4-chlorophenyl)propanoyl)oxazolidin-2-one
    • (4S)-4-benzyl-3-[(2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)propano yl]oxazolidin-2-one
    • 1002752-53-5
    • AKOS037650132
    • (4S)-4-BENZYL-3-[(2S)-2-(3-BROMOPHENYL)-3-(4-CHLOROPHENYL)PROPANOYL]-1,3-OXAZOLIDIN-2-ONE
    • CS-14329
    • CS-M0833
    • DB-248053
    • Inchi: 1S/C25H21BrClNO3/c26-20-8-4-7-19(15-20)23(14-18-9-11-21(27)12-10-18)24(29)28-22(16-31-25(28)30)13-17-5-2-1-3-6-17/h1-12,15,22-23H,13-14,16H2/t22-,23+/m0/s1
    • InChI Key: VSHHMWPXQIHNMM-XZOQPEGZSA-N
    • SMILES: BrC1=CC=CC(=C1)[C@@H](CC1C=CC(=CC=1)Cl)C(N1C(=O)OC[C@@H]1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 497.03933g/mol
  • Monoisotopic Mass: 497.03933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 46.6Ų

1,2,4-Oxadiazole-3-methanamine, 5-[2-(phenylmethyl)-2H-indazol-3-yl]- Pricemore >>

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